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Introduction:

Oxamide ((CONH₂)₂) is a sparingly soluble organic compound that serves as an effective slow-

release nitrogen fertilizer. Its low solubility and microbial-dependent hydrolysis provide a

gradual and sustained release of nitrogen, aligning with crop nutrient requirements and

minimizing environmental losses. This document provides detailed application notes,

experimental protocols, and technical data for researchers and scientists investigating the

efficacy and mechanisms of oxamide as a slow-release nitrogen source.

1. Mechanism of Action

Unlike highly soluble conventional nitrogen fertilizers like urea, oxamide's nitrogen release is

primarily driven by microbial degradation in the soil. This process is influenced by soil

temperature, moisture, and microbial activity. The slow hydrolysis of oxamide to ammonium

(NH₄⁺) and subsequently nitrate (NO₃⁻) reduces the risk of nitrogen loss through ammonia

volatilization and nitrate leaching, leading to improved nitrogen use efficiency (NUE).
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Table 1: Comparison of Cumulative Ammonia
Volatilization between Oxamide and Urea in a Paddy
Field (2-year study)

Treatment

N
Application
Rate (kg
N/ha)

Cumulative
NH₃
Volatilizatio
n (kg N/ha) -
Year 1

Cumulative
NH₃
Volatilizatio
n (kg N/ha) -
Year 2

Percentage
of N Lost
(%) - Year 1

Percentage
of N Lost
(%) - Year 2

Oxamide 157.5 9.8 3.9 6.2 2.5

225 11.2 5.1 5.0 2.3

Urea 157.5 26.3 6.3 16.7 4.0

225 29.7 8.3 13.2 3.7

Data synthesized from a field experiment on paddy soil, highlighting a significant reduction in

ammonia volatilization with oxamide application compared to urea.[1]

Table 2: Effect of Oxamide and Urea on Rice Yield and
Nitrogen Use Efficiency (NUE)

Treatment

N
Application
Rate (kg
N/ha)

Rice Grain
Yield (t/ha) -
Year 1

Rice Grain
Yield (t/ha) -
Year 2

Nitrogen
Use
Efficiency
(%) - Year 1

Nitrogen
Use
Efficiency
(%) - Year 2

Control 0 6.8 5.9 - -

Oxamide 157.5 9.5 7.8 46.54 38.67

225 10.1 8.2 40.25 33.50

Urea 157.5 9.4 7.9 38.67 36.19

225 10.2 8.3 33.50 31.81
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This table demonstrates that oxamide can maintain comparable crop yields to urea while

achieving higher nitrogen use efficiency, particularly in the first year of application.[1][2]

Experimental Protocols
Protocol 1: Soil Incubation Study for Determining
Nitrogen Release Kinetics
Objective: To evaluate the rate of nitrogen release from oxamide in a controlled laboratory

setting.

Materials:

Soil sample (air-dried and sieved)

Oxamide granules

Incubation containers (e.g., 250 mL glass jars with perforated lids)

Deionized water

2 M KCl solution

Analytical balance

Incubator

Spectrophotometer or auto-analyzer for ammonium and nitrate determination

Procedure:

Soil Preparation: Air-dry the soil sample and sieve it through a 2 mm mesh to remove large

debris and ensure homogeneity.

Fertilizer Application: Weigh 100 g of the prepared soil into each incubation container.

Incorporate oxamide granules at a predetermined rate (e.g., equivalent to a field application

rate of 200 kg N/ha). Include a control group with no fertilizer.
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Moisture Adjustment: Adjust the soil moisture to a specific level, typically 60% of water-

holding capacity, using deionized water.

Incubation: Place the containers in an incubator at a constant temperature (e.g., 25°C) in the

dark. The perforated lids allow for gas exchange while minimizing water loss.

Sampling: At designated time intervals (e.g., 0, 3, 7, 14, 28, 56, and 90 days), destructively

sample three replicate containers for each treatment.

Extraction: Extract the mineral nitrogen (NH₄⁺-N and NO₃⁻-N) from a 20 g subsample of soil

by shaking with 100 mL of 2 M KCl solution for 1 hour.

Analysis: Filter the soil suspension and analyze the filtrate for ammonium and nitrate

concentrations using a colorimetric method or an auto-analyzer.

Data Calculation: Calculate the amount of nitrogen released per gram of fertilizer at each

sampling point and plot the cumulative nitrogen release over time to determine the release

kinetics.

Protocol 2: Field Measurement of Ammonia Volatilization
Objective: To quantify ammonia (NH₃) loss from oxamide application under field conditions.

Materials:

Field plots with the target crop

Oxamide and other nitrogen fertilizers for comparison (e.g., urea)

Semi-open static chambers or dynamic chamber systems

Acid traps (containing a known concentration of sulfuric or phosphoric acid)

Air pump (for dynamic systems)

Titration equipment or an ion chromatograph for analyzing the acid traps

Procedure:
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Plot Establishment: Establish experimental plots of a suitable size (e.g., 2m x 2m) in a

randomized block design with at least three replications per treatment.

Fertilizer Application: Apply the nitrogen fertilizers to the soil surface or incorporate them

according to the experimental design.

Chamber Placement: Immediately after fertilizer application, place the ammonia collection

chambers in the center of each plot.

Ammonia Trapping:

Static Chambers: Place an acid trap within the chamber to passively capture ammonia.

Dynamic Chambers: Draw air from the chamber at a constant flow rate through an acid

trap using an air pump.

Sampling: Collect the acid traps at regular intervals (e.g., daily for the first week, then every

few days) for a specified period (e.g., 30 days).

Analysis: Determine the amount of ammonia captured in the acid traps by back-titration with

a standard base or by analyzing the ammonium concentration using ion chromatography.

Calculation: Calculate the ammonia volatilization rate per unit area for each sampling interval

and then determine the cumulative ammonia loss over the entire measurement period.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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